Cas no 5268-02-0 (2-[(Z)-(5-hydroxy-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]-N-phenylhydrazinecarboxamide)

• Product Name: 2-[(Z)-(5-hydroxy-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]-N-phenylhydrazinecarboxamide
• CAS No: 5268-02-0
• MF: C₁₄H₁₃N₃O₃
• MW: 271.271322965622
• CID: 1578541
• PubChem ID: 806273
• Update Time: 2025-04-21

2-[(Z)-(5-hydroxy-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]-N-phenylhydrazinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 2-[(Z)-(5-hydroxy-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]-N-phenylhydrazinecarboxamide
• 1-[[(Z)-(5-hydroxy-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]amino]-3-phenylurea
• AN-329/40214756
• 1-[(E)-[(2,3-DIHYDROXYPHENYL)METHYLIDENE]AMINO]-3-PHENYLUREA
• 5268-02-0
• DTXSID10416259

• Inchi： 1S/C14H13N3O3/c18-12-8-4-5-10(13(12)19)9-15-17-14(20)16-11-6-2-1-3-7-11/h1-9,18-19H,(H2,16,17,20)
• InChI Key： UGGAYIQIDHNKEZ-UHFFFAOYSA-N
• SMILES： OC1C(=CC=CC=1C=NNC(NC1C=CC=CC=1)=O)O

Computed Properties

• Exact Mass: 271.09579
• Monoisotopic Mass: 271.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 94Ų

Experimental Properties

• PSA: 90.46